Cas no 2158146-06-4 (tert-butyl 3-hydroxy-4-(1,2,5-thiadiazol-3-yl)methylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-hydroxy-4-(1,2,5-thiadiazol-3-yl)methylpyrrolidine-1-carboxylate
• CAS No: 2158146-06-4
• MF: C₁₂H₁₉N₃O₃S
• MW: 285.36256146431
• CID: 6034412
• PubChem ID: 165733287
• Update Time: 2025-06-14

tert-butyl 3-hydroxy-4-(1,2,5-thiadiazol-3-yl)methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-hydroxy-4-(1,2,5-thiadiazol-3-yl)methylpyrrolidine-1-carboxylate
• tert-butyl 3-hydroxy-4-[(1,2,5-thiadiazol-3-yl)methyl]pyrrolidine-1-carboxylate
• EN300-1634042
• 2158146-06-4

• Inchi： 1S/C12H19N3O3S/c1-12(2,3)18-11(17)15-6-8(10(16)7-15)4-9-5-13-19-14-9/h5,8,10,16H,4,6-7H2,1-3H3
• InChI Key： SXMGOPAYPNRVDL-UHFFFAOYSA-N
• SMILES： S1N=CC(CC2CN(C(=O)OC(C)(C)C)CC2O)=N1

Computed Properties

• Exact Mass: 285.11471265g/mol
• Monoisotopic Mass: 285.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 104Ų

Additional information on tert-butyl 3-hydroxy-4-(1,2,5-thiadiazol-3-yl)methylpyrrolidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-hydroxy-4-(1,2,5-thiadiazol-3-yl)methylpyrrolidine-1-carboxylate (CAS No. 2158146-06-4)

The compound tert-butyl 3-hydroxy-4-(1,2,5-thiadiazol-3-yl)methylpyrrolidine-1-carboxylate (CAS No. 2158146-06-4) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This pyrrolidine derivative is characterized by its unique structural features, including a 1,2,5-thiadiazole moiety and a tert-butyl carbamate group, which contribute to its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing bioactive molecules, given its ability to modulate biological targets.

In recent years, the demand for heterocyclic compounds like tert-butyl 3-hydroxy-4-(1,2,5-thiadiazol-3-yl)methylpyrrolidine-1-carboxylate has surged due to their versatility in medicinal chemistry. The compound’s 1,2,5-thiadiazole ring is known for its electron-withdrawing properties, making it a valuable scaffold for designing enzyme inhibitors and receptor modulators. This aligns with current trends in precision medicine, where researchers seek tailored solutions for complex diseases. Additionally, its hydroxyl group and carbamate protection offer synthetic flexibility, enabling further derivatization for structure-activity relationship (SAR) studies.

The synthesis of CAS No. 2158146-06-4 typically involves multi-step organic reactions, including N-Boc protection, alkylation, and cyclization strategies. These methods are optimized to ensure high yield and purity, which are critical for pharmaceutical applications. Recent advancements in flow chemistry and catalysis have further streamlined its production, addressing the growing need for scalable and sustainable synthetic routes. This is particularly relevant in the context of green chemistry, a hot topic among researchers aiming to reduce environmental impact.

From a commercial perspective, tert-butyl 3-hydroxy-4-(1,2,5-thiadiazol-3-yl)methylpyrrolidine-1-carboxylate is often listed by suppliers as a high-purity reference standard or intermediate for custom synthesis. Its applications extend to peptide mimetics and small-molecule therapeutics, areas that dominate current drug development pipelines. The compound’s relevance is further highlighted by its inclusion in patent filings related to neurological disorders and metabolic diseases, reflecting its potential in addressing unmet medical needs.

In the realm of computational chemistry, CAS No. 2158146-06-4 has been studied for its molecular docking properties, particularly in virtual screening campaigns. The integration of AI-driven drug discovery tools has accelerated the identification of its putative targets, a trend resonating with the broader scientific community’s focus on digital transformation in R&D. This synergy between experimental and in silico approaches underscores the compound’s adaptability to modern research paradigms.

Quality control and analytical characterization of tert-butyl 3-hydroxy-4-(1,2,5-thiadiazol-3-yl)methylpyrrolidine-1-carboxylate rely on techniques such as HPLC, NMR, and mass spectrometry. These methods ensure compliance with stringent regulatory standards, a priority for industries navigating GMP and ICH guidelines. The compound’s stability under various storage conditions is also a key consideration, especially for long-term pharmaceutical formulation studies.

Looking ahead, the exploration of CAS No. 2158146-06-4 in combinatorial chemistry libraries and high-throughput screening platforms is expected to grow. Its structural complexity and functional group diversity position it as a promising candidate for fragment-based drug design, a strategy gaining traction in personalized medicine. As the scientific community continues to unravel its full potential, this compound remains a focal point for innovation in life sciences and beyond.